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Compound of Interest

Compound Name: N,N-di-n-Butylethylenediamine

Cat. No.: B1294425 Get Quote

An In-depth Technical Guide to the Molecular Structure of N,N-di-n-Butylethylenediamine

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of N,N-di-n-Butylethylenediamine. Intended for

researchers, scientists, and professionals in drug development, this document aggregates key

data into structured tables and details an experimental protocol for its preparation.

Molecular Structure and Identification
N,N-di-n-Butylethylenediamine is an organic chemical intermediate with the molecular

formula C10H24N2.[1][2][3][4][5] It is a diamine where two n-butyl groups are attached to the

same nitrogen atom of an ethylenediamine backbone. This structural arrangement

distinguishes it from its isomer, N,N'-di-n-butylethylenediamine, where the butyl groups are

attached to different nitrogen atoms.

Table 1: Chemical Identifiers for N,N-di-n-Butylethylenediamine
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Identifier Value Source(s)

IUPAC Name
N',N'-dibutylethane-1,2-

diamine
[3]

CAS Number 3529-09-7 [2][3][5]

Molecular Formula C10H24N2 [2][3][4][5]

Molecular Weight 172.31 g/mol [2][3][4][5]

SMILES CCCCN(CCCC)CCN [3]

InChI

InChI=1S/C10H24N2/c1-3-5-8-

12(10-7-11)9-6-4-2/h3-11H2,1-

2H3

[3]

InChIKey
PWNDYKKNXVKQJO-

UHFFFAOYSA-N
[3]

Synonyms

(2-aminoethyl)dibutylamine, 2-

Dibutylaminoethylamine,

N1,N1-dibutyl-1,2-

ethanediamine

[3]

Physicochemical Properties
The physical and chemical properties of N,N-di-n-Butylethylenediamine are summarized

below. These characteristics are essential for its handling, application in synthesis, and

purification processes.

Table 2: Physicochemical Data for N,N-di-n-Butylethylenediamine
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Property Value Source(s)

Appearance Colorless to pale-yellow liquid [6]

Boiling Point 132 °C @ 100mmHg [7]

Density 0.799 g/mL at 25 °C

Flash Point 62 °C (143.6 °F) - closed cup [7]

Solubility

Soluble in common organic

solvents like ethanol, ether,

and benzene. Moderately

soluble in water.

[6]

Refractive Index n20/D 1.43 (lit.) [8]

Experimental Protocols: Synthesis
Several methods for the synthesis of N,N-di-n-Butylethylenediamine have been reported,

though often with modest yields.[1] A notable method involves the reaction of di-n-butylamine

with 2-chloroethylamine hydrochloride.[1]

High-Pressure Synthesis Protocol
This method provides a direct route to N,N-di-n-Butylethylenediamine.[1]

Reactants:

Di-n-butylamine

2-chloroethylamine hydrochloride

Sodium methoxide in methanol solution

Methodology:

Di-n-butylamine and 2-chloroethylamine hydrochloride are charged into an autoclave. The

molar ratio of di-n-butylamine to 2-chloroethylamine hydrochloride should be between 4:1

and 6:1.[1]
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A methanol solution of sodium methoxide is added. The molar ratio of sodium methoxide to

2-chloroethylamine hydrochloride is maintained between 0.5:1 and 2:1.[1]

The reaction is conducted at a temperature of 100-200°C for 2 to 9 hours under a pressure

of 0.5-1.0 MPa.[1]

Following the reaction, the resulting solution is cooled and treated with an alkali solution to

adjust the pH to a range of 12-13.[1]

The final product, N,N-di-n-Butylethylenediamine, is isolated and purified through

separation and rectification.[1]

This process is valued for its straightforward approach and relatively high yield compared to

other methods.[1]

Reactants

Reaction

Workup & Purification Final Product

Di-n-butylamine

Autoclave Reaction
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2-Chloroethylamine
Hydrochloride

Sodium Methoxide
in Methanol

pH Adjustment
(Alkali Solution, pH 12-13)

Separation &
Rectification N,N-di-n-Butylethylenediamine

Click to download full resolution via product page

Synthesis workflow for N,N-di-n-Butylethylenediamine.

Spectroscopic Data
Spectroscopic data is critical for the structural confirmation of N,N-di-n-Butylethylenediamine.

Mass spectrometry and other spectroscopic data are available through public databases.
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Mass Spectrum (Electron Ionization): Data for N,N-di-n-Butylethylenediamine (and its

isomers) can be accessed through the NIST Chemistry WebBook, which provides valuable

information for compound identification.[9][10]

Other Spectra: The SpectraBase online database also contains spectral information for N,N-

DIBUTYLETHYLENEDIAMINE.[3]

Researchers requiring detailed spectroscopic analysis for verification purposes are encouraged

to consult these resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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